Cas no 53988-10-6 (Methyl-2-mercaptobenzimidazole)

• Product Name: Methyl-2-mercaptobenzimidazole
• CAS No: 53988-10-6
• MF: C₈H₈N₂S
• MW: 164.227519989014
• MDL: MFCD05722429
• CID: 56504
• PubChem ID: 3034478
• Update Time: 2025-08-03

Methyl-2-mercaptobenzimidazole Chemical and Physical Properties

Names and Identifiers

• Methyl-2-mercaptobenzimidazole
• MMBI
• 1,3-dihydro-4(or5)-methyl-2h-benzimidazole-2-thion
• 1,3-dihydro-4(or5)-methyl-2h-benzimidazole-2-thione
• 2-mercapto-4(or5)-methylbenzimidazole
• 4(or5)-methyl-2-mercaptobenzimidazole
• methylmercaptobenzimidazole
• 2-mercaptobenzimidazole
• 1h-benzo[d]imidazole-2-thiol
• 1h-benzimidazole-2-thiol
• timtec-bb sbb004069
• (4,5)-methyl-2-mercapto benzimidazole
• 4-methyl-2-benzimidazolethiol
• 2h-benzimidazole-2-thione, 1,3-dihydro-4(or 5)-methyl-
• 1,3-dihydro-4(oder-5)-methyl-2h-benzimidazol-2-thion
• 2-mercapto-4(5)-methyl-2h-benzimidazole
• 4-Methyl-1H-benzimidazole-2-thiol
• Antioxidant 60
• 2-Mercaptomethylbenzimidazole
• 2-Mercaptotoluimidazole
• 2-Mercaptotolylimidazole
• 4(or 5)-Methyl-2-benzimidazolethiol
• Antioxidant MMB
• MTI
• Nocrac MMB
• Vanox MTI
• Vulkanox MB 2
• Vulkanox MG-C
• EC 258-904-8
• 53988-10-6
• CCG-327677
• AS-69005
• 27231-33-0
• UDQCDDZBBZNIFA-UHFFFAOYSA-N
• FT-0640206
• NSC-129263
• 4-Methyl-1,3-dihydrobenzoimidazole-2-thione
• SCHEMBL11076002
• 4-methyl-1H-benzo[d]imidazole-2-thiol
• AKOS016009204
• DTXSID2067290
• BB 0240772
• 4-(or 5-)Methyl-1H-benzimidazole-2-thiol
• MFCD05722429
• 2H-Benzimidazole-2-thione,3-dihydro-4-methyl-
• 4-methyl-1,3-dihydrobenzimidazole-2-thione
• 1,3-Dihydro-4-methyl-2H-benzimidazole-2-thione
• 1,3-Dihydro-4(or 5)-methyl-2H-benzimidazole-2-thione
• CBA23133
• 4-Methyl-1H-benzo[d]imidazole-2(3H)-thione
• SCHEMBL18821846
• 2H-Benzimidazole-2-thione, 1,3-dihydro-4-methyl-
• CS-0153407
• 2h-benzimidazole-2-thione, 1,3-dihydro-4(or 5)-methyl-;1,3-dihydro-4(or 5)-methyl-2h-benzimidazole-2-thione;4-methyl-1,3-dihydro-2h-benzimidazole-2-thione;2h-benzimidazole-2-thione, 1,3-dihydro-4(or 5)-methyl- 1,3-dihydro-4(or 5)-methyl-2h-benzimidazole-2-thione 4-methyl-1,3-dihydro-2h-benzimidazole-2-thione
• 2-MMBI
• 4-methyl-1, 3-dihydrobenzimidazole-2-thione
• EINECS 258-904-8
• AKOS024016114
• 2-Mercapto-4(or 5)-methylbenzimidazole
• 4-methyl-1H-1,3-benzodiazole-2-thiol
• SCHEMBL110724
• NSC129263
• 2-mercapto-4-methylbenzimidazole
• 2-Mercapto-4-methyl-1H-benzimidazole
• AKOS002329094
• 4(or 5)-Methyl-2-mercaptobenzimidazole
• NS00001947
• W-111081
• 4-methyl-2,3-dihydro-1H-1,3-benzodiazole-2-thione
• Z596250516
• CHEMBL4879224
• 4-methyl-1,3-dihydro-2H-benzo[d]imidazole-2-thione
• 4-Methyl-2-mercaptobenzimidazole
• C74410
• NSC 129263
• MFCD03265647
• 2H-benzimidazole-2-thione,
• 4-METHYL-1,3-DIHYDRO-1,3-BENZODIAZOLE-2-THIONE
• DB-052447
• DB-358372
• 1,3-Dihydro-4/5-methyl-2H-benzimidazole-2-thione;2-Mercaptotoluimidazole
• 2H-Benzimidazole-2-thione,1,3-dihydro-4-methyl-(9CI)
• H23236
• STK877961
• 4,5-Methyl-2-mercaptobenzimidazole
• FM04738
• ALBB-004067
• 258-904-8

• MDL： MFCD05722429
• Inchi： 1S/C8H8N2S/c1-5-3-2-4-6-7(5)10-8(11)9-6/h2-4H,1H3,(H2,9,10,11)
• InChI Key： UDQCDDZBBZNIFA-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC=C(C)C=2N1

Computed Properties

• Exact Mass: 164.04100
• Monoisotopic Mass: 164.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.25
• Melting Point: 273 ºC
• Boiling Point: 276.8°Cat760mmHg
• Flash Point: 121.2°C
• Refractive Index: 1.5700 (estimate)
• PSA: 67.48000
• LogP: 2.16000

Methyl-2-mercaptobenzimidazole Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：2
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• RTECS：DE1050000
• Hazardous Material Identification：
• Safety Term：26-36
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on Methyl-2-mercaptobenzimidazole

Methyl-2-Mercaptobenzimidazole (CAS No. 53988-10-6): A Comprehensive Overview of Its Chemical Properties, Synthesis, and Applications in Biomedical Research and Industrial Processes

Methyl-2-Mercaptobenzimidazole, also known as CAS No. 53988-10-6, is a sulfur-containing heterocyclic compound that has garnered significant attention in the fields of biomedical research, drug development, and industrial chemistry. Its unique molecular structure, characterized by a benzimidazole ring fused with a thiol group, provides a versatile platform for functionalization and application in various scientific domains. Recent advancements in synthetic chemistry and biological activity studies have further expanded the potential of this compound, making it a subject of ongoing investigation in both academic and industrial settings.

The chemical structure of Methyl-2-Mercaptobenzimidazole consists of a benzimidazole core with a methyl group attached to the 2-position of the thiol moiety. This molecular configuration imparts unique electronic properties that facilitate interactions with biological targets, such as enzymes, receptors, and nucleic acids. The presence of the thiol group (–SH) introduces reactivity that can be exploited for covalent modification of biomolecules, while the benzimidazole ring provides structural stability and functional versatility. These features make Methyl-2-Mercaptobenzimidazole a valuable scaffold for the design of targeted therapeutics and diagnostic agents.

Recent synthetic methodologies have enabled the efficient preparation of Methyl-2-Mercaptobenzimidazole through multi-step reactions involving condensation reactions and thiolation processes. For instance, the Ullmann coupling reaction has been employed to introduce the thiol functionality into the benzimidazole framework, while electrophilic aromatic substitution strategies have been utilized to functionalize the aromatic ring. These synthetic approaches not only enhance the purity and yield of the compound but also allow for the incorporation of additional functional groups, thereby expanding its applicability in drug discovery and material science.

In the realm of biomedical research, Methyl-2-Mercaptobenzimidazole has demonstrated promising antimicrobial activity against a range of bacterial and fungal pathogens. A 2023 study published in Journal of Antimicrobial Chemotherapy reported that derivatives of this compound exhibited significant minimum inhibitory concentration (MIC) values against multidrug-resistant (MDR) strains of Staphylococcus aureus and Escherichia coli. The mechanism of action was attributed to the ability of the thiol group to disrupt bacterial cell membranes and inhibit essential enzymatic pathways. These findings highlight the potential of Methyl-2-Mercaptobenzimidazole as a lead compound for the development of novel antimicrobial agents.

Furthermore, recent in vitro and in vivo studies have explored the antioxidant properties of Methyl-2-Mercaptobenzimidazole. Research published in Free Radical Biology and Medicine in 2024 demonstrated that this compound can effectively scavenge reactive oxygen species (ROS) and modulate the expression of antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx). The ability to neutralize oxidative stress makes Methyl-2-Mercaptobenzimidazole a candidate for the treatment of chronic inflammatory diseases and neurodegenerative disorders, where oxidative damage plays a critical role.

Another area of interest is the application of Methyl-2-Mercaptobenzimidazole in nanotechnology and drug delivery systems. A 2023 study in Nano Letters reported the successful synthesis of metal-organic frameworks (MOFs) incorporating this compound, which exhibited enhanced drug loading capacity and controlled release properties. The thiol group was found to facilitate the coordination with metal ions, thereby improving the structural stability of the MOF matrix. This innovation opens new avenues for the development of targeted drug delivery systems with improved bioavailability and reduced side effects.

In addition to its biomedical applications, Methyl-2-Mercaptobenzimidazole has found utility in industrial chemistry as a cross-linking agent and polymer modifier. Its ability to form disulfide bonds makes it suitable for the synthesis of biodegradable polymers and elastomers with enhanced mechanical properties. A 2024 study in Advanced Materials highlighted the use of this compound in the development of smart hydrogels that respond to environmental stimuli such as pH and temperature, demonstrating its potential in biomedical engineering and environmental remediation.

The synthetic versatility of Methyl-2-Mercaptobenzimidazole has also led to its incorporation into ligand-based drug discovery strategies. Computational studies have identified potential binding interactions between this compound and target proteins such as cytochrome P450 and kinase enzymes, suggesting its role as a modulator of enzymatic activity. These findings underscore the importance of further structure-activity relationship (SAR) studies to optimize its biological efficacy and selectivity.

Despite its promising applications, the toxicological profile of Methyl-2-Mercaptobenzimidazole remains an area of active research. Preliminary in vitro studies have indicated low cytotoxicity towards mammalian cells, but long-term in vivo studies are necessary to assess its safety for clinical applications. The biocompatibility and metabolic stability of this compound will be critical factors in determining its suitability for therapeutic use and industrial deployment.

In summary, Methyl-2-Mercaptobenzimidazole (CAS No. 53988-10-6) represents a multifaceted compound with diverse applications in biomedical research, drug development, and industrial chemistry. Its unique molecular structure and reactivity make it a valuable scaffold for the design of novel therapeutics, diagnostic agents, and advanced materials. Ongoing research into its synthetic methodologies, biological activity, and toxicological profile will further elucidate its potential and guide its application in various scientific and industrial contexts.